Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate

• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol
• IUPAC Name: ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-4-24-18(23)21-9-7-20(8-10-21)6-5-17(22)19-16-12-14(2)11-15(3)13-16/h11-13H,4-10H2,1-3H3,(H,19,22)
• InChI Key: WOXPQCQIXULUSO-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)C)C

Description

Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate, also known as EEDQ, is a chemical compound that is widely used in scientific research. It is a carbodiimide reagent that is used to activate carboxylic acids for peptide coupling reactions.

Mechanism of Action

Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate works by activating carboxylic acids through the formation of an O-acylisourea intermediate. This intermediate is highly reactive and can react with amines to form peptide bonds. Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is also known to react with primary and secondary amines to form urea derivatives.
Biochemical and Physiological Effects:
Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is not known to have any direct biochemical or physiological effects. However, it is important to note that Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is a highly reactive compound and should be handled with care.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate for peptide coupling reactions is its high reactivity. Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is able to activate carboxylic acids quickly and efficiently, which makes it a popular choice for peptide synthesis. However, Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is also known to be unstable in certain conditions, such as in the presence of water. This can limit its use in certain lab experiments.

Future Directions

There are several future directions for the use of Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate in scientific research. One potential area of research is the development of new carbodiimide reagents that are more stable and reactive than Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate. Another area of research is the use of Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate for the synthesis of new small molecule inhibitors of protein-protein interactions. Overall, Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is an important reagent in scientific research and has many potential applications in the future.

Synthesis Methods

Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate can be synthesized by reacting ethyl 4-(chlorocarbonyl)piperazine-1-carboxylate with 3-(3,5-dimethylanilino)propionic acid in the presence of triethylamine. The reaction yields Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate as a white solid with a melting point of 88-90°C.

Scientific Research Applications

Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is widely used in scientific research as a carbodiimide reagent for peptide coupling reactions. It is used to activate carboxylic acids for the formation of peptide bonds. Ethyl 4-[3-(3,5-dimethylanilino)-3-oxopropyl]-1-piperazinecarboxylate is also used for the synthesis of small molecule inhibitors of protein-protein interactions.